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Necrosulfonamide-d4 Necrosulfonamide-d4
Brand Name: Vulcanchem
CAS No.: 1795144-22-7
VCID: VC0133306
InChI: InChI=1S/C18H15N5O6S2/c1-29-18-17(19-10-11-20-18)22-31(27,28)14-6-2-12(3-7-14)21-15(24)8-4-13-5-9-16(30-13)23(25)26/h2-11H,1H3,(H,19,22)(H,21,24)/b8-4+/i2D,3D,6D,7D
SMILES: COC1=NC=CN=C1NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C=CC3=CC=C(S3)[N+](=O)[O-]
Molecular Formula: C18H15N5O6S2
Molecular Weight: 465.491

Necrosulfonamide-d4

CAS No.: 1795144-22-7

Reference Standards

VCID: VC0133306

Molecular Formula: C18H15N5O6S2

Molecular Weight: 465.491

Necrosulfonamide-d4 - 1795144-22-7

CAS No. 1795144-22-7
Product Name Necrosulfonamide-d4
Molecular Formula C18H15N5O6S2
Molecular Weight 465.491
IUPAC Name (E)-3-(5-nitrothiophen-2-yl)-N-[2,3,5,6-tetradeuterio-4-[(3-methoxypyrazin-2-yl)sulfamoyl]phenyl]prop-2-enamide
Standard InChI InChI=1S/C18H15N5O6S2/c1-29-18-17(19-10-11-20-18)22-31(27,28)14-6-2-12(3-7-14)21-15(24)8-4-13-5-9-16(30-13)23(25)26/h2-11H,1H3,(H,19,22)(H,21,24)/b8-4+/i2D,3D,6D,7D
Standard InChIKey FNPPHVLYVGMZMZ-GTQWLDGCSA-N
SMILES COC1=NC=CN=C1NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C=CC3=CC=C(S3)[N+](=O)[O-]
Synonyms N-[4-[[(3-Methoxypyrazinyl)amino]sulfonyl](phenyl]-d4)-3-(5-nitro-2-thienyl)-2-propenamide; (E)-N-[4-[N-(3-methoxypyrazin-2-yl)sulfamoyl](phenyl-d4)]-3-(5-nitrothiophene-2-yl)acrylamide;
PubChem Compound 71750974
Last Modified Nov 11 2021
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